[1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid

• Molecular Formula: C13H14ClFN2O3
• Molecular Weight: 300.71 g/mol
• IUPAC Name: 2-[1-[(2-chloro-4-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C13H14ClFN2O3/c14-10-5-9(15)2-1-8(10)7-17-4-3-16-13(20)11(17)6-12(18)19/h1-2,5,11H,3-4,6-7H2,(H,16,20)(H,18,19)
• InChI Key: BPVUFGBMXKHRQH-UHFFFAOYSA-N
• SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=C(C=C(C=C2)F)Cl

Description

[1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential application in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of [1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of certain neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects:
Studies have shown that [1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid can modulate the activity of various enzymes and signaling pathways involved in inflammation, pain, and neuronal excitability. It has also been reported to possess antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of [1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid is its broad range of pharmacological activities, which makes it a versatile tool for studying various biological processes. However, its limited solubility in water and other common solvents can make it difficult to use in certain experimental setups.

Future Directions

Future research on [1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid could focus on its potential application in the treatment of various neurological and inflammatory disorders. It could also be used as a lead compound for the development of novel drugs with improved pharmacological properties. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its synthesis and formulation.

Synthesis Methods

The synthesis of [1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid involves the reaction of 2-chloro-4-fluorobenzylamine with ethyl 2-oxo-2-piperazineacetate in the presence of a suitable catalyst. The resulting product is then hydrolyzed to obtain the desired compound.

Scientific Research Applications

[1-(2-Chloro-4-fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid has been extensively studied for its potential application in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit anticonvulsant, analgesic, anti-inflammatory, and antibacterial activities.